![molecular formula C24H34N2O3 B2831496 4-((1-(2-((3r,5r,7r)-adamantan-1-yl)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one CAS No. 2194909-62-9](/img/structure/B2831496.png)
4-((1-(2-((3r,5r,7r)-adamantan-1-yl)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1-(2-((3r,5r,7r)-adamantan-1-yl)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C24H34N2O3 and its molecular weight is 398.547. The purity is usually 95%.
BenchChem offers high-quality 4-((1-(2-((3r,5r,7r)-adamantan-1-yl)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1-(2-((3r,5r,7r)-adamantan-1-yl)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
This compound is part of a broader category of molecules that have been synthesized and evaluated for their biological activities. Research in this area often explores the synthesis of novel molecular hybrids or derivatives involving adamantane structures and evaluates their potential as therapeutic agents due to their unique properties, such as high stability and bioavailability.
For instance, studies have shown the design and synthesis of molecular hybrids that combine adamantane with other pharmacophoric units to enhance anti-inflammatory and antimicrobial properties. These compounds have been tested against various bacterial strains and evaluated for their anti-inflammatory activity, demonstrating the versatile applications of adamantane derivatives in developing new therapeutic agents (Kalita et al., 2017; Al-Omar et al., 2010).
Structural and Mechanistic Insights
Research also extends to exploring the structural aspects of adamantane-containing compounds and their mechanisms of action. For example, crystallographic studies provide insights into the molecular conformations and interactions of these compounds, facilitating a better understanding of their biological activities. Such studies can reveal how adamantane derivatives interact with biological targets, contributing to the development of compounds with optimized efficacy and selectivity (Al-Mutairi et al., 2021).
Antimicrobial and Anti-inflammatory Activities
Adamantane derivatives have been extensively studied for their antimicrobial and anti-inflammatory activities. Synthesis of novel derivatives and evaluation of their biological activities highlight the potential of these compounds in addressing various diseases. Their action against a range of Gram-positive and Gram-negative bacteria, as well as their effectiveness in reducing inflammation, showcases the therapeutic potential of adamantane-based compounds (Al-Mutairi et al., 2019).
properties
IUPAC Name |
4-[1-[2-(1-adamantyl)acetyl]piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H34N2O3/c1-16-7-21(11-22(27)25(16)2)29-20-3-5-26(6-4-20)23(28)15-24-12-17-8-18(13-24)10-19(9-17)14-24/h7,11,17-20H,3-6,8-10,12-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTWBVRDXOLMNJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)CC34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-({1-[2-(Adamantan-1-yl)acetyl]piperidin-4-yl}oxy)-1,6-dimethyl-1,2-dihydropyridin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.